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Compound of Interest

Compound Name: 1-Bromo-3-chloropropane

Cat. No.: B140262

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Bromo-3-chloropropane (CAS
No. 109-70-6), a versatile bifunctional alkylating agent. It details the compound's chemical and
physical properties, experimental protocols for its synthesis and key applications, and essential
safety and handling information. This document is intended to serve as a valuable resource for
professionals in research, development, and manufacturing within the chemical and
pharmaceutical industries.

General Information

1-Bromo-3-chloropropane, also known as trimethylene chlorobromide, is a halogenated
alkane featuring both a bromine and a chlorine atom on a three-carbon chain.[1][2] This dual
halogenation provides differential reactivity, making it a valuable building block in organic
synthesis.[3] The bromine atom, being a better leaving group than chlorine, allows for selective
nucleophilic substitution reactions.[4] It is primarily used as an intermediate in the production of
pharmaceuticals, agrochemicals, and other specialty chemicals.[2][3][5][6]

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 109-70-6[7]
Molecular Formula CsHeBrClI[5]
Linear Formula CI(CH2)3Br

Molecular Weight 157.44 g/mol [5]
Trimethylene chlorobromide, 3-Bromopropy!
Synonyms ] )
chloride, 3-Chloropropyl bromide[2]
Properties

1-Bromo-3-chloropropane is a colorless to pale yellow liquid with a characteristic sweet odor.

[3][6] It is denser than water and has low solubility in agueous solutions but is soluble in many

organic solvents.[8]

Table 2: Physical and Chemical Properties

Property Value

Appearance Colorless to pale yellow liquid[6]
Boiling Point 143.3 - 145 °CJ8]

Melting Point -58.9 °C[8]

Density 1.592 g/mL at 25 °C

Flash Point 57 °C (135 °F)[7]

Refractive Index

1.486 at 20 °C

Vapor Pressure

7.5 hPa at 20 °C

Vapor Density

5.4 (Air = 1)[8]

Water Solubility

2.240 g/L at 25 °C

LogP

2.18[8]
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Synthesis of 1-Bromo-3-chloropropane

The most common industrial synthesis of 1-Bromo-3-chloropropane is through the anti-
Markovnikov free-radical addition of anhydrous hydrogen bromide (HBr) to allyl chloride.[5][7]
This reaction is typically initiated by peroxides or UV light.

Synthesis of 1-Bromo-3-chloropropane

Reactants

Allyl Chloride (CHz=CHCH:Cl)

+ HBr

B Product

>
Hydrogen Bromide (HBr) 1-Bromo-3-chloropropane (BrCH2CH2CH=ClI)
-

— Initiator ~---"~ i
Conditions |-~

Peroxide Initiator (e.g., Dibenzoyl Peroxide)

Alkylation with 1-Bromo-3-chloropropane

Nucleophile (Nu~)

I
l_eaving Group SN2 Reaction

Y
: Alkylated Product
Bromide lon (Br) NU-CHo-CHo-CHa-Cl

1-Bromo-3-chloropropane
Br-CH2-CH2-CH2-Cl
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RNA Isolation Workflow

(1. Homogenize sample in TRIzol® Reagent)

:

(2. Add 1-Bromo-3-chloropropane and centrifuge)

:

(3. Collect aqueous phase (contains RNA))

:

(4. Precipitate RNA with isopropanol)

:

(5. Wash RNA pellet with ethanoD

(6. Resuspend RNA in RNase-free Water)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chloropropane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b140262#1-bromo-3-chloropropane-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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